Cas no 33388-19-1 (3-Propionylbenzo[d]oxazol-2(3H)-one)

• Product Name: 3-Propionylbenzo[d]oxazol-2(3H)-one
• CAS No: 33388-19-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00995368
• CID: 54066
• PubChem ID: 843791
• Update Time: 2025-06-08

3-Propionylbenzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Propionylbenzo[d]oxazol-2(3H)-one
• 3-propanoyl-1,3-benzoxazol-2-one
• 3-Propionyl-2-benzoxazolinone
• 3-Propionyl-2-benzoxazolone
• 3-Propionyl-3H-benzooxazol-2-one
• 3-propionylbenzoxazolin-2-one
• N-propionyl benzoxazolinone
• N-propionyl-2-benzoxazolone
• 2-Benzoxazolinone,3-propionyl- (8CI)
• 33388-19-1
• A821756
• FT-0639093
• BROMOPLATINICACID
• CCG-189279
• N-propionyl-2-benzoxazolinone
• 2(3H)-Benzoxazolone, 3-(1-oxopropyl)-
• MFCD00995368
• SCHEMBL3866731
• AKOS000511170
• VBWYZPGRKYRKNV-UHFFFAOYSA-N
• DTXSID90357111
• 3-propanoyl-2,3-dihydro-1,3-benzoxazol-2-one
• AC-18170
• DB-048394

• MDL： MFCD00995368
• Inchi： 1S/C10H9NO3/c1-2-9(12)11-7-5-3-4-6-8(7)14-10(11)13/h3-6H,2H2,1H3
• InChI Key： VBWYZPGRKYRKNV-UHFFFAOYSA-N
• SMILES： O1C(N(C(CC)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 305.7 °C at 760 mmHg
• Flash Point: 138.7 °C
• Refractive Index: 1.581
• PSA: 52.21000
• LogP: 1.64470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-Propionylbenzo[d]oxazol-2(3H)-one

Comprehensive Overview of 3-Propionylbenzo[d]oxazol-2(3H)-one (CAS No. 33388-19-1): Properties, Applications, and Industry Insights

3-Propionylbenzo[d]oxazol-2(3H)-one (CAS No. 33388-19-1) is a specialized organic compound belonging to the benzoxazolone family. Its unique molecular structure, featuring a propionyl group attached to a benzoxazolone core, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's heterocyclic framework and ketone functionality contribute to its reactivity, enabling diverse synthetic applications. Researchers frequently explore its potential as a building block for bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for high-purity benzoxazolone derivatives like 3-Propionylbenzo[d]oxazol-2(3H)-one has surged, particularly in drug discovery programs targeting neurological disorders and metabolic diseases. The compound's ability to modulate enzyme activity has sparked interest in structure-activity relationship (SAR) studies, with several patents referencing its analogs. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, which typically exceeds 98% in commercial samples.

The synthesis of CAS 33388-19-1 typically involves multistep organic reactions, including acylation of benzoxazolone precursors under controlled conditions. Process optimization has become a hot topic in green chemistry circles, with researchers investigating catalyst systems and solvent-free approaches to improve yield and reduce environmental impact. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis and atom economy principles.

From a commercial perspective, 3-Propionyl-2-benzoxazolone (an alternative naming variant) serves as a key intermediate for photoactive compounds used in advanced materials. Its electron-accepting properties make it suitable for developing organic semiconductors and OLED components, addressing the electronics industry's need for energy-efficient materials. This application has gained traction amid the global push toward renewable energy technologies and smart device innovations.

Quality control standards for 33388-19-1 require rigorous spectroscopic characterization, including 1H/13C NMR and FT-IR analysis. The compound's stability profile shows excellent resistance to hydrolysis under neutral conditions but requires protection from strong oxidizers and UV radiation during storage. These characteristics are frequently discussed in chemical handling forums and material safety guidelines.

Emerging research suggests potential applications of Propionylbenzoxazolone derivatives in bioconjugation chemistry and prodrug design. The compound's carbonyl group provides an anchor point for ligand attachment, while its aromatic system offers π-stacking capabilities. Such features answer the growing demand for targeted drug delivery systems and theranostic agents in precision medicine initiatives.

Market analysts note increasing cross-industry collaborations to explore novel uses of benzoxazolone-based compounds. The cosmeceutical sector has shown particular interest in derivatives of CAS 33388-19-1 for their potential antioxidant properties and UV absorption characteristics. This aligns with consumer trends favoring multifunctional skincare ingredients and science-backed formulations in personal care products.

Regulatory aspects concerning 3-Propionylbenzo[d]oxazol-2(3H)-one vary by jurisdiction, but most regions classify it as a non-hazardous chemical when handled properly. Material Safety Data Sheets (MSDS) emphasize standard laboratory precautions, including the use of personal protective equipment and adequate ventilation. These protocols reflect broader industry movements toward enhanced workplace safety and responsible chemical management practices.